Cas no 61448-29-1 (1,8-Nonanediol)
1,8-Nonanediol structure
Product Name:1,8-Nonanediol
CAS No:61448-29-1
MF:C9H20O2
MW:160.253903388977
CID:478989
PubChem ID:109452
Update Time:2025-04-19
1,8-Nonanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Nonanediol
- nonane-1,8-diol
- SCHEMBL554197
- EINECS 271-234-0
- DTXSID70276078
- 61448-29-1
- EC 271-234-0
-
- Inchi: 1S/C9H20O2/c1-9(11)7-5-3-2-4-6-8-10/h9-11H,2-8H2,1H3
- InChI Key: WBSRHBNFOLDTGU-UHFFFAOYSA-N
- SMILES: OC(C)CCCCCCCO
Computed Properties
- Exact Mass: 160.1464
- Monoisotopic Mass: 160.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 74
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,8-Nonanediol Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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